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Compound of Interest

Compound Name: Ethyl 4,6-dihydroxynicotinate

Cat. No.: B048490 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyl 4,6-dihydroxynicotinate, a multifunctional pyridine derivative, has emerged as a

valuable and versatile building block in organic synthesis. Its unique structural features,

including the presence of two reactive hydroxyl groups and an ester moiety on a pyridine core,

make it an ideal starting material for the construction of a diverse array of complex heterocyclic

compounds. This guide provides a comprehensive overview of the synthesis, properties, and

key applications of Ethyl 4,6-dihydroxynicotinate, with a focus on its utility in the

development of pharmacologically active molecules. Detailed experimental protocols for its

synthesis and subsequent transformations are provided, alongside a summary of key

quantitative data and visual representations of reaction pathways.

Physicochemical Properties
Ethyl 4,6-dihydroxynicotinate is a white to off-white solid with a melting point of 214 °C (with

decomposition).[1] It is characterized by the following molecular and physical properties:
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Property Value Reference

Molecular Formula C₈H₉NO₄ [1]

Molecular Weight 183.16 g/mol [1]

CAS Number 6975-44-6 [1]

Melting Point 214 °C (dec.) [1]

Appearance White to off-white solid [2]

Tautomerism
Ethyl 4,6-dihydroxynicotinate can exist in several tautomeric forms. The predominant forms

are the dihydroxy form (Ethyl 4,6-dihydroxynicotinate) and the hydroxy-oxo form (Ethyl 4-

hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate). The equilibrium between these tautomers is

influenced by the solvent and the solid-state packing. For clarity, this guide will primarily refer to

the compound as Ethyl 4,6-dihydroxynicotinate.

Ethyl 4,6-dihydroxynicotinate
(Dihydroxy form)

Ethyl 4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate
(Hydroxy-oxo form)

Tautomerization

Diethyl 1,3-acetonedicarboxylate

IntermediateTriethyl orthoformate

Acetic anhydride

Ethyl 4,6-dihydroxynicotinate

Cyclization

Ammonia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethyl 4,6-dihydroxynicotinate: A Versatile Building Block
for Bioactive Heterocycles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048490#ethyl-4-6-dihydroxynicotinate-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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